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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B2855916 Get Quote

For researchers, scientists, and drug development professionals handling SKF 91488
dihydrochloride, a potent inhibitor of histamine N-methyltransferase, ensuring its proper

disposal is a critical component of laboratory safety and environmental responsibility.[1][2][3][4]

While a specific Safety Data Sheet (SDS) with detailed disposal instructions is not publicly

available, established general procedures for the disposal of research-grade chemicals provide

a clear framework for safe handling and waste management. This guide offers essential, step-

by-step information to facilitate the proper disposal of SKF 91488 dihydrochloride, reinforcing

a culture of safety and operational excellence in the laboratory.

Core Principles of Chemical Waste Disposal
The responsible disposal of any chemical waste hinges on several key principles: segregation,

proper containment, and clear labeling. Chemical wastes should be segregated based on their

compatibility to prevent dangerous reactions. For instance, acids should be stored separately

from bases, and oxidizers from organic substances. Waste containers must be made of a

compatible material, be securely sealed, and clearly labeled with the contents and associated

hazards.

Quantitative Data Summary for Laboratory Waste
Management
To ensure compliance and safety, it is crucial to adhere to established concentration and

quantity limits for chemical waste disposal. The following table summarizes general guidelines

applicable to the disposal of research-grade chemicals like SKF 91488 dihydrochloride.
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Parameter Guideline Citation

Sewer Disposal Concentration Below 1% for neutral salts. [5]

Acid/Base Neutralization
Dilute to below 10% before

neutralizing.
[5]

Daily Sewer Discharge Limit
100 grams per principal

investigator.
[6]

Container Rinsing

Triple rinse "Acutely

Hazardous" or "P-list" chemical

containers.

[5]

Experimental Protocol: Step-by-Step Disposal of
SKF 91488 Dihydrochloride
The following protocol outlines the recommended procedure for the disposal of small quantities

of SKF 91488 dihydrochloride typically used in a research laboratory setting. This procedure

is based on general guidelines for the disposal of water-soluble, non-hazardous (in the

absence of specific data to the contrary) research chemicals.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Appropriate waste containers (e.g., glass or polyethylene bottles).

Labels for waste containers.

Access to a designated chemical waste storage area.

Water for dilution.

Absorbent material for spills.

Procedure:
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Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Segregation: Do not mix SKF 91488 dihydrochloride waste with other chemical waste

streams unless compatibility is confirmed. It is best practice to collect it in a dedicated,

labeled container.

Small Quantities (Aqueous Solutions):

For dilute aqueous solutions (concentration less than 1%), and if local regulations permit,

disposal down the sanitary sewer with copious amounts of water may be an option.

However, it is crucial to consult and adhere to your institution's specific guidelines on

sewer disposal.[6][7]

If sewer disposal is not permitted, or for more concentrated solutions, collect the waste in

a designated aqueous waste container.

Solid Waste:

Collect solid SKF 91488 dihydrochloride waste in a clearly labeled container for solid

chemical waste.

Ensure the container is sealed to prevent the release of dust.

Contaminated Labware:

Disposable labware (e.g., pipette tips, tubes) that has come into contact with SKF 91488
dihydrochloride should be placed in a designated container for chemically contaminated

solid waste.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., water, followed by an appropriate organic solvent if necessary) with the rinsate

collected as chemical waste.

Labeling and Storage:
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Clearly label the waste container with "SKF 91488 dihydrochloride waste" and any other

required information as per your institution's policy.

Store the sealed waste container in a designated, well-ventilated chemical waste storage

area, away from incompatible materials.

Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SKF 91488 dihydrochloride.
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Caption: Disposal workflow for SKF 91488 dihydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2855916?utm_src=pdf-body-img
https://www.benchchem.com/product/b2855916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2855916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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